Cas no 38962-61-7 (5-amino-2-fluorobenzene-1-sulfonic acid)

• Product Name: 5-amino-2-fluorobenzene-1-sulfonic acid
• CAS No: 38962-61-7
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• MDL: MFCD01861146
• CID: 89323
• PubChem ID: 12904371
• Update Time: 2025-06-13

5-amino-2-fluorobenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluorobenzenesulfonic acid
• 4-Aminofluorbenzol-2-sulfonsaeure
• 5-Amino-2-fluor-benzolsulfonsaeure
• Benzenesulfonic acid,5-amino-2-fluoro
• 5-amino-2-fluorobenzene-1-sulfonic acid
• A824354
• AC-24479
• 5-Amino-2-fluorobenzenesulfonicacid
• CS-0268917
• SCHEMBL1717388
• AKOS015897561
• EN300-95362
• DTXSID30512606
• 5-Amino-2-Fluoro Benzene Sulfonic Acid
• F74224
• 38962-61-7
• FT-0655478
• JXRZCHPTZXGPTD-UHFFFAOYSA-N
• DB-332844

• MDL： MFCD01861146
• Inchi： 1S/C6H6FNO3S/c7-5-2-1-4(8)3-6(5)12(9,10)11/h1-3H,8H2,(H,9,10,11)
• InChI Key： JXRZCHPTZXGPTD-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C=1)N)F)(=O)(=O)O

Computed Properties

• Exact Mass: 191.00500
• Monoisotopic Mass: 191.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.61
• Melting Point: ≥310℃
• Refractive Index: 1.604
• PSA: 88.77000
• LogP: 2.31660

5-amino-2-fluorobenzene-1-sulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 5-amino-2-fluorobenzene-1-sulfonic acid

5-Amino-2-fluorobenzene-1-sulfonic Acid (CAS No. 38962-61-7): An Overview and Recent Advances

5-Amino-2-fluorobenzene-1-sulfonic acid (CAS No. 38962-61-7) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound, also known as 5-amino-2-fluorobenzenesulfonic acid, is characterized by its unique functional groups, including an amino group, a fluorine atom, and a sulfonic acid group. These functional groups contribute to its reactivity and make it a valuable intermediate in various synthetic pathways.

The molecular structure of 5-amino-2-fluorobenzene-1-sulfonic acid consists of a benzene ring substituted with an amino group at the 5-position, a fluorine atom at the 2-position, and a sulfonic acid group at the 1-position. The presence of these functional groups imparts specific chemical properties to the molecule, such as enhanced solubility in polar solvents and increased reactivity in certain chemical reactions.

In recent years, there has been significant interest in the use of 5-amino-2-fluorobenzene-1-sulfonic acid as a building block for the synthesis of novel pharmaceuticals and materials. One notable application is in the development of new drugs for the treatment of various diseases. The amino and sulfonic acid groups provide opportunities for further functionalization, allowing chemists to tailor the molecule to specific therapeutic needs.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 5-amino-2-fluorobenzene-1-sulfonic acid derivatives as inhibitors of specific enzymes involved in disease pathways. The researchers synthesized several derivatives and evaluated their inhibitory activity against target enzymes. The results showed that certain derivatives exhibited potent inhibitory effects, suggesting their potential as lead compounds for drug development.

Beyond pharmaceutical applications, 5-amino-2-fluorobenzene-1-sulfonic acid has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with specific properties. For example, researchers at the University of California, Berkeley, have developed novel polymers using this compound as a monomer. These polymers exhibit enhanced thermal stability and mechanical strength, making them promising candidates for use in advanced materials applications.

The synthesis of 5-amino-2-fluorobenzene-1-sulfonic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include sulfonation of 5-amino-2-fluorotoluene followed by oxidation to form the sulfonic acid group. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while 5-amino-2-fluorobenzene-1-sulfonic acid is not classified as a hazardous material, it should be handled with appropriate precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The market demand for 5-amino-2-fluorobenzene-1-sulfonic acid is expected to grow in the coming years driven by increasing research and development activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to explore new applications and improve synthesis methods. This trend is likely to drive further innovation and expand the market for this versatile compound.

In conclusion, 5-amino-2-fluorobenzene-1-sulfonic acid (CAS No. 38962-61-7) is a valuable compound with diverse applications in chemical synthesis, pharmaceuticals, and materials science. Its unique molecular structure and functional groups make it an attractive building block for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance in future scientific advancements.